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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety profile and associated hazards of
tetrabutylphosphonium chloride (TBPC), a quaternary phosphonium salt utilized in various
chemical applications. As a Senior Application Scientist, the following content is synthesized
from authoritative safety data sheets and toxicological information to ensure a comprehensive
understanding and promote safe laboratory practices. This document is intended to empower
researchers with the knowledge to mitigate risks and respond effectively to potential exposures.

Chemical Identity and Core Applications

Tetrabutylphosphonium chloride, with the CAS number 2304-30-5, is a phase-transfer
catalyst and ionic liquid.[1] Its utility in organic synthesis, particularly in nucleophilic substitution
reactions, stems from its ability to facilitate the transfer of reactants between immiscible
phases.
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GHS Hazard Identification and Classification

Tetrabutylphosphonium chloride is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are acute toxicity, skin corrosion, and serious eye damage.[2][3][4]

Signal Word: Danger[5][6]

Hazard Pictograms:

o Acute Toxicity (Fatal or Toxic): Skull and Crossbones

» Skin Corrosion/Eye Damage: Corrosion

e Environmental Hazard: Environment (in some classifications)[7]
Hazard Statements (H-Statements):

o H302: Harmful if swallowed.[3][4][5][8]

e H310/H311: Fatal/Toxic in contact with skin.[2][4][7][8]

e H314: Causes severe skin burns and eye damage.[3][4][5][7][8]
e H317: May cause an allergic skin reaction.[2][7][8]

o H318: Causes serious eye damage.[4][9]

e H330: Fatal if inhaled.[2][4][8]

e H411: Toxic to aquatic life with long lasting effects.[2][7][8]

The following diagram illustrates the hierarchy of hazard communication for
tetrabutylphosphonium chloride, from the signal word to the specific hazard statements.
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GHS Hazard Communication

Hazard Pictograms
(Skull and Crossbones, Corrosion, Environment)
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Caption: GHS Hazard Communication Flow for TBPC.

Toxicological Profile and Health Effects

Tetrabutylphosphonium chloride poses significant health risks upon exposure. The primary
routes of exposure are dermal contact, inhalation, and ingestion.

Acute Toxicity:
e Oral: Harmful if swallowed. The oral LD50 in rats is reported as 916 mg/kg.[5][10]

o Dermal: Fatal in contact with skin.[9] Repeated exposure can lead to absorption through the
skin, causing significant health hazards.[9]

e Inhalation: May be harmful if inhaled and can cause irritation to the respiratory tract.[9]
Overexposure may lead to symptoms such as coughing, headache, and nausea.[9]

Corrosivity and Irritation:
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o Skin: Causes severe skin burns and alkali burns.[9]
o Eyes: Causes serious eye damage.[9]
Sensitization:

e May cause an allergic skin reaction.[2][7][8]

The following table summarizes the key toxicological data.

Hazard . .
. Endpoint Species Value Reference
Classification
Acute Oral
o LD50 Rat 916 mg/kg [5][10]
Toxicity
Acute Dermal Fatal in contact
. Category 2 - L [°]
Toxicity with skin
Skin
) o Causes severe
Corrosion/Irritatio  Category 1B - ) [9]
skin burns
n
Serious Eye Causes serious
o Category 1 - 9]
Damage/Irritation eye damage

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with tetrabutylphosphonium
chloride to minimize the risk of exposure.

Engineering Controls:
» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[9]

» Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[9]
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Personal Protective Equipment (PPE): A risk assessment should always be performed to
determine the appropriate PPE. The following diagram outlines a general workflow for PPE
selection.

Personal Protective Equipment (PPE) Selection

Start: Handling TBPC
Conduct Risk Assessment
(e.g., quantity, concentration, task)

Implement Engineering Controls
(Fume Hood, Ventilation)

\

Select Al‘: Propriate PPE
Eye/Face Protection: Hand Protection: Body Protection: Respiratory Protection:
Chemical goggles and face shield Neoprene or nitrile rubber gloves Chemical-resistant lab coat or suit NIOSH-certified respirator if dust/aerosol generation is likely

Click to download full resolution via product page

Caption: Workflow for Selecting Appropriate PPE.

Eye Protection: Chemical goggles are mandatory. Contact lenses should not be worn.[9]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[9]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[9]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified dust and mist
respirator is recommended.[9]
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Hygiene Measures:

e Wash hands thoroughly with mild soap and water after handling and before eating, drinking,
or smoking.[9]

o Contaminated clothing should be removed immediately and washed before reuse.[9]
Storage Conditions:

o Keep the container tightly closed.[9]

o Store in a locked, well-ventilated place, away from heat.[9]

e |tis incompatible with strong oxidizing agents.[5]

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate action is critical.

General Advice:

¢ In case of an accident or if you feel unwell, seek immediate medical advice and show the
safety data sheet to the attending physician.[5]

 Remove all contaminated clothing and shoes immediately.[9]
First-Aid Measures:

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. If feeling unwell, seek medical advice.[9]

» Skin Contact: Immediately wash with plenty of soap and water. Seek immediate medical
advice/attention.[9]

e Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing and get immediate medical
advice/attention.[9]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Get immediate medical advice/attention.[9]

The following diagram illustrates the appropriate first-aid response to an exposure event.

First-Aid Response to TBPC Exposure

Exposure Occurs

Ro te of Expos re

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actidns

Move to Fresh Air Immediately Wash with Immediately Flush Eyes "
Keep at Rest <+ Plenty of Soap and Water with Water for 15+ min a7 L il

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First-Aid Response to TBPC Exposure.
Accidental Release and Disposal Considerations
Accidental Release Measures:
e Evacuate unnecessary personnel.[9]
o Wear appropriate personal protective equipment as described in Section 4.[9]

» Contain the spill with dikes or absorbents to prevent migration into sewers or streams.[9]
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e Sweep or shovel the spilled material into an appropriate container for disposal.[9]
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.[9]

e Do not dispose of waste into the sewer system.[9]

e Avoid release to the environment.[9]
Fire-Fighting Measures
Tetrabutylphosphonium chloride is not combustible.[9]

o Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

[°]

e Hazardous Combustion Products: In a fire, hazardous decomposition products such as
carbon oxides and phosphorus oxides may be formed.[9]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
protective gear to prevent contact with skin and eyes.[9]

Ecological Information

Tetrabutylphosphonium chloride is considered toxic to aquatic life with long-lasting effects.
[2][7][8] Therefore, it is crucial to prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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